Cas no 1082041-85-7 (5-Bromo-4-fluoro-1H-indazole)

5-Bromo-4-fluoro-1H-indazole is a halogenated indazole derivative widely used as a versatile intermediate in pharmaceutical and agrochemical research. Its bromo and fluoro substituents enhance reactivity, making it valuable for cross-coupling reactions and further functionalization. The compound's rigid indazole core provides a stable scaffold for designing biologically active molecules, particularly in kinase inhibitor development and medicinal chemistry applications. Its high purity and well-defined structure ensure reproducibility in synthetic pathways. Researchers favor this compound for its compatibility with modern organic transformations, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, facilitating efficient derivatization for targeted drug discovery and material science applications.
5-Bromo-4-fluoro-1H-indazole structure
5-Bromo-4-fluoro-1H-indazole structure
Product Name:5-Bromo-4-fluoro-1H-indazole
CAS No:1082041-85-7
MF:C7H4BrFN2
MW:215.022463798523
MDL:MFCD11007927
CID:841015
PubChem ID:45480393
Update Time:2025-06-07

5-Bromo-4-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-fluoro-1H-indazole
    • 5-Bromo-4-fluoro (1H)indazole
    • 1H-Indazole, 5-bromo-4-fluoro-
    • 5-Bromo-4-fluoro-2h-indazole
    • YJOQUFUSNSCGHN-UHFFFAOYSA-N
    • 5-Bromo-4-fluoro-(1H)-indazole
    • FCH1401207
    • SB21994
    • PC500202
    • EN001510
    • AX8236387
    • AB0037838
    • ST1100645
    • Y5170
    • SCHEMBL20680706
    • SY098179
    • AS-34975
    • FT-0733649
    • A895324
    • AMY9729
    • A1-08486
    • SCHEMBL767674
    • DTXSID20670345
    • 1082041-85-7
    • CS-0050586
    • MFCD11007927
    • AKOS016004761
    • DA-37745
    • MDL: MFCD11007927
    • Inchi: 1S/C7H4BrFN2/c8-5-1-2-6-4(7(5)9)3-10-11-6/h1-3H,(H,10,11)
    • InChI Key: YJOQUFUSNSCGHN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=NN2)C=1F

Computed Properties

  • Exact Mass: 213.95419g/mol
  • Monoisotopic Mass: 213.95419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 2.3

5-Bromo-4-fluoro-1H-indazole Pricemore >>

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